REACTION_CXSMILES
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[Si](O[C:9]1[N:10]([CH3:19])[C:11]2[CH:16]=[CH:15][N:14]=[C:13](C)[C:12]=2[N:18]=1)(C(C)(C)C)(C)C.[O:20]1CCC[CH2:21]1.C(O)(=O)C>O>[OH:20][CH2:21][C:9]1[N:10]([CH3:19])[C:11]2[CH:16]=[CH:15][N:14]=[CH:13][C:12]=2[N:18]=1
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Name
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2-t-butyldimethylsilyloxy-methyl-1-methylimidazo[4,5-c]pyridine
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Quantity
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3 g
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Type
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reactant
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Smiles
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[Si](C)(C)(C(C)(C)C)OC=1N(C2=C(C(=NC=C2)C)N1)C
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O1CCCC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WAIT
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Details
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at 60° C. for 5 hours
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Duration
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5 h
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Type
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DISTILLATION
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Details
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At the end of this time, the reaction mixture was freed from the solvent by distillation
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Type
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ADDITION
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Details
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The resulting residue was mixed with an aqueous solution of sodium hydrogencarbonate
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Type
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CONCENTRATION
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Details
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concentrated by evaporation under reduced pressure
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Type
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CUSTOM
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Details
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The concentrate was purified by column chromatography through silica gel
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Type
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ADDITION
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Details
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by volume mixture of ethyl acetate and methanol as the eluent
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Reaction Time |
1 h |
Name
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Type
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product
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Smiles
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OCC=1N(C2=C(C=NC=C2)N1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.97 g |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |